Cas no 112767-01-8 (1-isothiocyanatearomadendrane)

1-isothiocyanatearomadendrane structure
1-isothiocyanatearomadendrane structure
Product Name:1-isothiocyanatearomadendrane
CAS No:112767-01-8
MF:C16H25NS
MW:263.441403150558
CID:2009157
Update Time:2025-04-21

1-isothiocyanatearomadendrane Chemical and Physical Properties

Names and Identifiers

    • 1-isothiocyanatearomadendrane
    • 1-isothiocyanatoaromadendrane
    • Inchi: 1S/C16H25NS/c1-10-7-8-16(17-9-18)11(2)5-6-12-14(13(10)16)15(12,3)4/h10-14H,5-8H2,1-4H3
    • InChI Key: JLMIMTUDKQKKJO-UHFFFAOYSA-N
    • SMILES: CC1C2C3C(C)(C)C3CCC(C2(N=C=S)CC1)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • XLogP3: 6.366
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